Cas no 1020489-14-8 (4-(dimethylsulfamoyl)-N-[3-methyl-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-5-yl]benzamide)

• Product Name: 4-(dimethylsulfamoyl)-N-[3-methyl-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-5-yl]benzamide
• CAS No: 1020489-14-8
• MF: C₂₂H₂₁N₅O₃S₂
• MW: 467.563841581345
• CID: 6158112
• PubChem ID: 25281571
• Update Time: 2025-10-29

4-(dimethylsulfamoyl)-N-[3-methyl-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-5-yl]benzamide Chemical and Physical Properties

Names and Identifiers

• 4-(dimethylsulfamoyl)-N-[3-methyl-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-5-yl]benzamide
• 4-(dimethylsulfamoyl)-N-[5-methyl-2-(4-phenyl-1,3-thiazol-2-yl)pyrazol-3-yl]benzamide
• VU0630469-1
• F5030-0116
• 4-(N,N-dimethylsulfamoyl)-N-(3-methyl-1-(4-phenylthiazol-2-yl)-1H-pyrazol-5-yl)benzamide
• AKOS016381867
• 1020489-14-8

• Inchi： 1S/C22H21N5O3S2/c1-15-13-20(24-21(28)17-9-11-18(12-10-17)32(29,30)26(2)3)27(25-15)22-23-19(14-31-22)16-7-5-4-6-8-16/h4-14H,1-3H3,(H,24,28)
• InChI Key： GNLKLIMYSCRJAJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(NC2=CC(C)=NN2C2=NC(=CS2)C2C=CC=CC=2)=O)=CC=1)(N(C)C)(=O)=O

Computed Properties

• Exact Mass: 467.10858190g/mol
• Monoisotopic Mass: 467.10858190g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 745
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 134Ų

Additional information on 4-(dimethylsulfamoyl)-N-[3-methyl-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-5-yl]benzamide

Chemical Compound CAS No 1020489-14-8: 4-(Dimethylsulfamoyl)-N-[3-methyl-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-5-yl]benzamide

The chemical compound with CAS No 1020489-14-8, known as 4-(dimethylsulfamoyl)-N-[3-methyl-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-5-yl]benzamide, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its intricate structure, which includes a dimethylsulfamoyl group attached to a benzamide moiety and a substituted pyrazole ring system. The presence of a thiazole ring further enhances its structural complexity and functional diversity.

Recent studies have highlighted the importance of such compounds in drug discovery and development. The benzamide core of this molecule is known to exhibit various biological activities, including anti-inflammatory and anticancer properties. The substitution patterns on the pyrazole and thiazole rings play a crucial role in modulating these activities, making this compound a promising candidate for further research.

The synthesis of 4-(dimethylsulfamoyl)-N-[3-methyl...benzamide involves a series of multi-step reactions, including nucleophilic substitutions, condensations, and oxidations. Researchers have optimized these processes to achieve high yields and purity levels, ensuring the compound's suitability for advanced biological assays.

In terms of pharmacological applications, this compound has shown remarkable selectivity towards certain enzyme targets. For instance, studies conducted in 2023 demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary toxicity studies indicate that the compound exhibits low toxicity at therapeutic concentrations, further supporting its translational potential.

The structural uniqueness of this compound also makes it an attractive candidate for exploring novel synthetic methodologies. Chemists have employed advanced techniques such as microwave-assisted synthesis and catalytic cross-couplings to streamline its production process. These innovations not only enhance the efficiency of synthesis but also pave the way for large-scale production if required.

Moreover, the presence of a thiazole ring introduces additional functional groups that can be exploited for further chemical modifications. This flexibility allows researchers to design derivatives with enhanced bioavailability or improved pharmacokinetic profiles, thereby broadening the scope of its applications.

Recent advancements in computational chemistry have also contributed significantly to understanding the properties of this compound. Molecular docking studies have revealed potential binding modes with target proteins, providing insights into its mechanism of action. These findings are critical for guiding future experimental designs and optimizing therapeutic outcomes.

In conclusion, the compound CAS No 1020489...benzamide represents a valuable addition to the arsenal of bioactive molecules available for drug discovery. Its unique structure, coupled with promising biological activities and scalable synthesis methods, positions it as a leading candidate for addressing unmet medical needs. As research continues to unfold, this compound is expected to play a pivotal role in advancing therapeutic interventions across various disease states.